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Compound of Interest

Compound Name: 2,6-Dimethylphenyl isocyanate

Cat. No.: B127852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2,6-
Dimethylphenyl isocyanate (CAS No. 28556-81-2), also known as 2,6-xylyl isocyanate. The

information is compiled from various Safety Data Sheets (SDS) and toxicological guidelines to

ensure a thorough understanding of the hazards, handling, and emergency procedures

associated with this compound.

Chemical and Physical Properties
2,6-Dimethylphenyl isocyanate is a colorless to light yellow liquid with a pungent odor.[1] It is

sensitive to moisture and combustible.[1] The following table summarizes its key physical and

chemical properties.
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Property Value Reference(s)

Molecular Formula C₉H₉NO [1]

Molecular Weight 147.18 g/mol [1]

Appearance
Colorless to light orange to

yellow clear liquid

Odor Pungent [1]

Boiling Point 71 - 72 °C / 159.8 - 168.6 °F [1]

Flash Point 86 °C / 186.8 °F (closed cup) [1]

Density 1.057 g/mL at 25 °C

Refractive Index n20/D 1.5356

Solubility in water Insoluble, reacts with water [2][3]

Storage Temperature 2-8°C

Toxicological Data
2,6-Dimethylphenyl isocyanate is classified as toxic and hazardous. While specific oral and

inhalation toxicity data (LD50/LC50) are not readily available in the reviewed literature, it is

classified as harmful or toxic if swallowed, in contact with skin, or if inhaled.[4] It is also known

to cause skin and eye irritation and may cause respiratory irritation and sensitization.
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Endpoint Species Route Value
Classificati
on

Reference(s
)

Acute Toxicity Rabbit Dermal
LD50: >

9,400 mg/kg

Not classified

as acutely

toxic by

dermal route

based on this

value, but

other sources

indicate

harm.

[1]

Acute Toxicity - Oral
Data not

available

Toxic if

swallowed /

Harmful if

swallowed

[4]

Acute Toxicity - Inhalation
Data not

available

Toxic if

inhaled /

Harmful if

inhaled

[4]

Skin

Corrosion/Irrit

ation

- Dermal -
Causes skin

irritation

Serious Eye

Damage/Irrita

tion

- Ocular -

Causes

serious eye

irritation

[4]

Respiratory

Sensitization
- Inhalation -

May cause

allergy or

asthma

symptoms or

breathing

difficulties if

inhaled
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Skin

Sensitization
- Dermal -

May cause

an allergic

skin reaction

[1]

Specific

Target Organ

Toxicity

(Single

Exposure)

- Inhalation -

May cause

respiratory

irritation

Carcinogenici

ty
- - -

Suspected of

causing

cancer

[1]

Experimental Protocols
The toxicological data presented are typically determined using standardized experimental

protocols, such as those developed by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure the quality and reproducibility of the data.

Below are brief descriptions of the relevant OECD guidelines for the toxicological endpoints of

2,6-Dimethylphenyl isocyanate.
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Test OECD Guideline
Brief Description of
Methodology

Acute Oral Toxicity
OECD 423 (Acute Toxic Class

Method)

A stepwise procedure where a

small number of animals are

dosed at defined levels. The

outcome (mortality or survival)

determines the next dose

level, allowing for classification

of the substance's toxicity with

a reduced number of animals

compared to classical

methods.

Acute Dermal Toxicity OECD 402

The test substance is applied

to the clipped, intact skin of

experimental animals (usually

rabbits or rats) for 24 hours.

The animals are observed for

signs of toxicity and mortality

over a 14-day period.

Acute Inhalation Toxicity OECD 403

Animals are exposed to the

test substance (as a gas,

vapor, or aerosol) in an

inhalation chamber for a

defined period (typically 4

hours). Observations for

toxicity and mortality are

conducted for at least 14 days

post-exposure.

Acute Dermal

Irritation/Corrosion

OECD 404 A small amount of the

substance is applied to a patch

of skin on a test animal

(usually a rabbit). The skin is

observed for signs of erythema

(redness) and edema
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(swelling) at specific intervals

after patch removal.

Acute Eye Irritation/Corrosion OECD 405

A single dose of the substance

is applied to the eye of an

experimental animal (usually a

rabbit). The eye is examined

for lesions of the cornea, iris,

and conjunctiva at specific time

points.

Skin Sensitization
OECD 406 (Guinea Pig

Maximization Test)

This test assesses the

potential of a substance to

cause skin sensitization. It

involves an induction phase

(intradermal injection and

topical application) followed by

a challenge phase (topical

application) to determine if an

allergic reaction develops.

Hazard Identification and Safety Procedures
The following diagrams illustrate the logical workflows for hazard identification, personal

protective equipment (PPE) selection, and emergency procedures when working with 2,6-
Dimethylphenyl isocyanate.
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Hazard Identification

Precautionary Measures

Physical Hazards
- Combustible liquid [3]

- Explosive air/vapor mixtures possible [1]

Handling
- Use in a chemical fume hood [1]

- Avoid contact with skin, eyes, and clothing [1]
- Keep away from ignition sources [1]

Storage
- Keep refrigerated (2-8°C) [6]
- Tightly closed container [1]

- Moisture sensitive [1]

Health Hazards
- Acute Toxicity (Oral, Dermal, Inhalation) [3, 4]

- Skin & Eye Irritation [3, 4]
- Respiratory & Skin Sensitization [1, 6]

- STOT (respiratory irritation) [3, 6]
- Suspected Carcinogen [1]

Environmental Hazards
- Not classified based on available data [1]
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Hazard Identification and Precautionary Measures.

Personal Protective Equipment (PPE) Selection

Routes of Exposure

Respiratory Protection
- Use a NIOSH-approved respirator with appropriate cartridges (e.g., type ABEK) [6]

Hand Protection
- Wear appropriate protective gloves (e.g., nitrile rubber)

Eye/Face Protection
- Wear chemical safety goggles and/or a face shield [6]

Body Protection
- Wear appropriate protective clothing to prevent skin exposure

Inhalation Skin Contact Eye Contact
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PPE Selection Based on Exposure Routes.

Emergency Procedures
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In the event of an emergency involving 2,6-Dimethylphenyl isocyanate, the following

procedures should be followed.

First Aid Measures

First Aid Procedures

Inhalation
- Move to fresh air

- Keep at rest
- Immediately call a POISON CENTER or doctor [1]

Skin Contact
- Remove contaminated clothing

- Wash with plenty of soap and water
- Get medical advice if irritation occurs [1]

Eye Contact
- Rinse immediately with plenty of water for at least 15 minutes

- Remove contact lenses if present and easy to do
- Get medical advice if irritation persists [1]

Ingestion
- Rinse mouth

- Do NOT induce vomiting
- Immediately call a POISON CENTER or doctor [1]
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First Aid Measures for Exposure.

Firefighting Measures
2,6-Dimethylphenyl isocyanate is a combustible liquid and can form explosive mixtures with

air.[1]

Suitable Extinguishing Media: Dry sand, carbon dioxide (CO₂), or powder.[1] Do not use

water or foam.[1] Water mist may be used to cool closed containers.[1]

Specific Hazards: Containers may explode when heated.[1] Thermal decomposition can

release irritating and toxic gases and vapors, including carbon monoxide, carbon dioxide,

and nitrogen oxides.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
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Spill Occurs

Evacuate personnel to safe areas

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Contain spill with inert absorbent material (e.g., sand, vermiculite)

Collect absorbed material into a suitable, closed container for disposal

Clean the spill area

Dispose of as hazardous waste

Spill Response Complete

Click to download full resolution via product page

Logical Workflow for Spill Response.
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Handling and Storage
Handling: Use only in a chemical fume hood.[1] Avoid breathing mist, vapors, or spray.[1] Do

not get in eyes, on skin, or on clothing.[1] Keep away from open flames, hot surfaces, and

sources of ignition.[1]

Storage: Keep refrigerated.[1] Keep containers tightly closed in a dry, cool, and well-

ventilated place.[1] This material is moisture-sensitive.[1]

Stability and Reactivity
Reactivity: None known based on available information.[1]

Chemical Stability: Moisture sensitive.[1]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[1]

Incompatible Materials: Acids, strong bases, alcohols, amines, and oxidizing agents.[1]

Hazardous Decomposition Products: Carbon monoxide (CO), carbon dioxide (CO₂), and

nitrogen oxides (NOx).[1]

This guide is intended to provide detailed safety information for 2,6-Dimethylphenyl
isocyanate for use by trained professionals. Always refer to the most current Safety Data

Sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 2,6-
Dimethylphenyl Isocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127852#2-6-dimethylphenyl-isocyanate-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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